1-(Difluoromethyl)naphthalene-4-carboxylic acid

• Molecular Formula: C12H8F2O2
• Molecular Weight: 222.19 g/mol
• IUPAC Name: 4-(difluoromethyl)naphthalene-1-carboxylic acid
• InChI: InChI=1S/C12H8F2O2/c13-11(14)9-5-6-10(12(15)16)8-4-2-1-3-7(8)9/h1-6,11H,(H,15,16)
• InChI Key: VAKAQAKPIOBUSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2C(=O)O)C(F)F

Description

1-(Difluoromethyl)naphthalene-4-carboxylic acid is a useful research compound. Its molecular formula is C12H8F2O2 and its molecular weight is 222.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of methyl 4-(difluoromethyl)-1-naphthalenecarboxylate (450 mg, 1.91 mmol) in methanol (5 ml) was added 2N aqueous sodium hydroxide solution (1.9 ml, 3.8 mmol), and the mixture was stirred overnight at room temperature. 1N Hydrochloric acid was added to the reaction solution (5 ml) and the mixture was extracted with ethyl acetate (20 ml×2). The extract was washed with saturated brine, dried over anhydrous magnesium sulfate and evaporated under reduced pressure. The residue was recrystallized from ethyl acetate-hexane to give 4-(difluoromethyl)-1-naphthalenecarboxylic acid (344 mg, 81%).